Cas no 938007-07-9 (4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine)

• Product Name: 4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine
• CAS No: 938007-07-9
• MF: C₁₄H₁₈N₂O₃
• MW: 262.304323673248
• CID: 5233110
• Update Time: 2026-03-08

4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine
• 4-(3,4-diethoxyphenyl)-3-methylisoxazol-5-amine

• Inchi： 1S/C14H18N2O3/c1-4-17-11-7-6-10(8-12(11)18-5-2)13-9(3)16-19-14(13)15/h6-8H,4-5,15H2,1-3H3
• InChI Key： FXJQAJLOESXTNX-UHFFFAOYSA-N
• SMILES： O1C(N)=C(C2=CC=C(OCC)C(OCC)=C2)C(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine

Professional Introduction to 4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine (CAS No. 938007-07-9)

4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 938007-07-9, belongs to the oxazole class of molecules, which are known for their broad spectrum of biological activities. The presence of diethoxyphenyl and methyl substituents in its structure contributes to its complex reactivity and potential therapeutic applications.

The chemical structure of 4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine features a five-membered ring containing an oxygen atom, with various substituents attached to it. The 3,4-diethoxyphenyl group introduces electron-donating effects through the ethoxy moieties, while the methyl group at the 3-position adds steric hindrance and influences the compound's overall electronic distribution. These features make it a versatile scaffold for further chemical modifications and functionalization.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential pharmaceutical applications. Oxazole derivatives, in particular, have been extensively studied for their role in drug discovery due to their ability to interact with biological targets in multiple ways. The biological activity of 4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine has been explored in several preclinical studies, where it has shown promise as a precursor for more complex molecules with enhanced pharmacological properties.

One of the most intriguing aspects of this compound is its potential as a pharmaceutical intermediate. Researchers have leveraged its structural framework to develop derivatives with improved solubility, bioavailability, and target specificity. For instance, modifications at the diethoxyphenyl group have been investigated to enhance binding affinity to specific enzymes or receptors. Similarly, alterations at the methyl substituent have been explored to fine-tune metabolic stability and reduce off-target effects.

The synthesis of 4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine involves a series of well-defined chemical reactions that highlight the ingenuity of organic synthesis. The process typically begins with the formation of the oxazole core through cyclocondensation reactions between appropriate precursors. Subsequent functionalization steps introduce the diethoxyphenyl and methyl groups via selective alkylation or etherification reactions. These synthetic strategies underscore the importance of precision and control in medicinal chemistry to achieve desired molecular architectures.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine. Molecular modeling techniques allow researchers to predict binding interactions and optimize lead compounds before experimental validation. This approach has significantly reduced the time and resources required for drug development by identifying promising candidates early in the pipeline.

The pharmacological profile of this compound is still under active investigation, but preliminary data suggest that it may exhibit properties relevant to several therapeutic areas. For example, its structural motif is reminiscent of known bioactive molecules that target neurological disorders or inflammatory conditions. By exploring its potential mechanisms of action, scientists hope to uncover new treatment strategies or improve existing ones.

In conclusion, 4-(3,4-diethoxyphenyl)-3-methyl-1,2-oxazol-5-amine (CAS No. 938007-07-9) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceutical agents. Its unique combination of substituents and heterocyclic core makes it a valuable scaffold for further exploration in drug discovery. As research continues to uncover new applications for this compound and related derivatives, its significance in medicinal chemistry is likely to grow even further.